![molecular formula C24H21N5O2S B2918238 N-benzyl-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine CAS No. 872200-01-6](/img/structure/B2918238.png)
N-benzyl-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
Description
N-benzyl-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a triazoloquinazoline derivative that has demonstrated promising results in various scientific studies, making it a subject of interest for researchers worldwide.
Scientific Research Applications
Antimicrobial Agents
Triazoloquinazolines, due to their triazole component, have been recognized for their antimicrobial properties . The sulfonyl and benzyl groups in N-benzyl-3-[(4-ethylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine could potentially enhance these properties, making it a candidate for developing new antimicrobial drugs that are effective against multidrug-resistant pathogens.
Anticancer Research
The triazole ring is known to be a core structure in various anticancer agents . The specific configuration of the triazoloquinazoline compound may interact with certain biological targets, such as enzymes or receptors, which could lead to the development of novel anticancer therapies.
Anticonvulsant Drugs
Compounds with a triazole moiety, like the one being analyzed, have been used in the synthesis of anticonvulsant drugs . Research into the effects of this compound on the central nervous system could yield new treatments for epilepsy and other seizure disorders.
Agricultural Chemicals
The structural versatility of triazoles allows for their use in agriculture, particularly as fungicides and growth regulators . The subject compound could be modified to enhance these properties, contributing to more effective agricultural chemicals.
Organic Synthesis
The triazole core is a key component in click chemistry, which is widely used in organic synthesis . This compound could serve as a precursor or an intermediate in the synthesis of various organic molecules, potentially simplifying complex synthetic pathways.
Material Science
Due to their stability and aromatic character, triazoles are used in material science, particularly in the creation of novel polymers and coatings . The compound could be investigated for its potential applications in creating new materials with desirable properties such as increased durability or thermal resistance.
properties
IUPAC Name |
N-benzyl-3-(4-ethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N5O2S/c1-2-17-12-14-19(15-13-17)32(30,31)24-23-26-22(25-16-18-8-4-3-5-9-18)20-10-6-7-11-21(20)29(23)28-27-24/h3-15H,2,16H2,1H3,(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBXZYHWBRXJJJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NCC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-(4-ethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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